Cas no 941868-42-4 (2-methyl-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-methyl-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 941868-42-4
• MF: C₁₀H₇NO₃S₂
• MW: 253.297479867935
• MDL: MFCD09743080
• CID: 4660428
• PubChem ID: 42281603
• Update Time: 2025-05-19

2-methyl-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(2-thienylcarbonyl)-1,3-thiazole-4-carboxylic acid
• 2-methyl-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-methyl-5-(2-thienylcarbonyl)-

• MDL： MFCD09743080
• Inchi： 1S/C10H7NO3S2/c1-5-11-7(10(13)14)9(16-5)8(12)6-3-2-4-15-6/h2-4H,1H3,(H,13,14)
• InChI Key： DPZZTEBTRXIKLS-UHFFFAOYSA-N
• SMILES： S1C(C(C2SC=CC=2)=O)=C(C(O)=O)N=C1C

Additional information on 2-methyl-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid

2-Methyl-5-(Thiophene-2-Carbonyl)-1,3-Thiazole-4-Carboxylic Acid: A Comprehensive Overview

2-Methyl-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid is a structurally complex organic compound with the CAS Registry Number 941868-42-4. This compound belongs to the class of heterocyclic compounds, specifically thiazoles, which are five-membered rings containing sulfur and nitrogen atoms. The presence of a thiophene ring and a carboxylic acid group further adds to its functional diversity, making it a subject of interest in various fields of chemistry and materials science.

The molecular structure of 2-methyl-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid is characterized by a thiazole ring substituted with a methyl group at position 2, a thiophene-2-carbonyl group at position 5, and a carboxylic acid group at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that thiazole-containing compounds can exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The incorporation of a thiophene moiety in 2-methyl-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid further enhances its potential as a lead compound for drug discovery.

In terms of synthesis, 2-methyl-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid can be prepared via a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, making it more accessible for large-scale production.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 307.3 g/mol, with a melting point around 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis and formulation development.

From an environmental perspective, 2-methyl-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid has been evaluated for its biodegradability and toxicity. Studies conducted under OECD guidelines indicate that the compound is not inherently toxic to aquatic organisms at concentrations up to 10 mg/L. However, further research is required to assess its long-term environmental impact.

In conclusion, 2-methyl-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid is a versatile compound with promising applications in various industries. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in modern chemical research.